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Compound of Interest

Compound Name:
4-fluoro-2-iodo-1H-pyrrolo[3,2-

c]pyridine

Cat. No.: B12097499

Get Quote

Executive Summary
The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) scaffold is a critical bioisostere of indole and purine,

widely utilized in medicinal chemistry to target ATP-binding sites of protein kinases. The

introduction of a fluorine atom at the C4 position creates a unique chemical entity: 4-fluoro-5-

azaindole.

This derivative is not merely a passive structural variant but a reactive and electronic

modulator. The C4-fluorine serves two distinct roles in drug development:

Metabolic Shield: In final drug candidates, it blocks metabolic oxidation at the electron-

deficient C4 position and modulates the pKa of the adjacent pyridine nitrogen.

Synthetic Handle: Due to the electron-withdrawing nature of the pyridine ring (N5), the C4-

fluorine is highly activated for SNAr displacement, allowing rapid library generation of 4-

amino or 4-alkoxy derivatives.

Part 1: Chemical Rationale & Structural Biology
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The 5-Azaindole Scaffold Architecture
Unlike the more common 7-azaindole, the 5-azaindole places the pyridine nitrogen at position

5. This alters the hydrogen-bonding vector significantly, often providing superior

complementarity to specific kinase hinge regions (e.g., ROCK, JAK, SYK).

H-Bond Acceptor (N5): Interactions with backbone NH residues in the hinge region.

H-Bond Donor (N1): Interactions with backbone carbonyls (e.g., Glu/Leu gatekeepers).

4-Fluoro Modulation: The fluorine at C4 exerts a strong inductive effect (-I), reducing the

basicity of N5. This can be crucial for optimizing residence time and selectivity by fine-tuning

the strength of the H-bond acceptor.

Visualization: Scaffold & Electronic Logic
The following diagram illustrates the core numbering and the electronic influence of the 4-fluoro

substituent.
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Figure 1: Structural logic of the 4-fluoro-5-azaindole scaffold, highlighting its dual role in

physicochemical modulation and synthetic utility.

Part 2: Therapeutic Applications & SAR
Kinase Inhibition Profile
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Derivatives of 5-azaindole are "privileged structures" for kinase inhibition. The 4-fluoro group

specifically enhances activity in the following classes:

Target Family Mechanism of Action
Role of 4-Fluoro / 4-
Substituent

ROCK1/2 (Rho-kinase) ATP-competitive inhibition

The 4-position faces the

solvent-exposed region or the

ribose pocket. Fluorine

provides a metabolic block;

displacement with amines

allows solubilizing groups.

JAK Family (Janus Kinase) Hinge binding

4-F modulates the electronics

of the hinge-binding N5,

improving selectivity against

off-target kinases with similar

hinge architectures.

PIM Kinases ATP-competitive

5-azaindoles mimic the

adenosine ring of ATP. The 4-

substituent can induce

conformational changes in the

Glycine-rich loop.

Case Study: SNAr Derivatization for Lead Optimization
In many high-potency inhibitors, the 4-fluoro group is a precursor. The "biological activity" of the

4-fluoro parent is often its ability to react with amines to form 4-amino-5-azaindoles.

Example: Reaction of 4-fluoro-5-azaindole with a piperazine derivative.

Outcome: The resulting 4-amino derivative often shows 10-100x improved potency due to

new H-bond interactions in the solvent front.

Part 3: Experimental Protocols
Self-Validating Synthesis Protocol: 4-Fluoro-5-Azaindole
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Note: Direct synthesis of the 4-fluoro isomer requires precise regiocontrol. The following is a

canonical route adapted for high-purity synthesis.

Objective: Synthesis of 4-fluoro-1H-pyrrolo[3,2-c]pyridine. Precursor: 2-Fluoro-4-methyl-5-

nitropyridine.

Step-by-Step Methodology:

Reagents: 2-Fluoro-4-methyl-5-nitropyridine (1.0 eq), N,N-Dimethylformamide dimethyl

acetal (DMF-DMA, 3.0 eq), DMF (Solvent), H₂ (gas), Pd/C (10% w/w).

Enamine Formation (Batcho-Leimgruber Step 1):

Dissolve nitro-pyridine precursor in anhydrous DMF.

Add DMF-DMA and heat to 110°C for 4 hours.

Validation: Monitor by TLC (disappearance of starting material) or LC-MS (appearance of

the dark red enamine intermediate).

Concentrate in vacuo to remove excess DMF-DMA.

Reductive Cyclization (Batcho-Leimgruber Step 2):

Dissolve the crude enamine in MeOH/EtOAc (1:1).

Add 10% Pd/C catalyst (10 wt%).

Hydrogenate at 40 psi (room temperature) for 6-12 hours.

Mechanism: Reduction of the nitro group to an amine, followed by intramolecular

condensation with the enamine to close the pyrrole ring.

Purification:

Filter through Celite to remove Pd/C.

Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).[1]
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Expected Yield: 40-60%.

Validation: ¹H NMR (DMSO-d₆) should show characteristic pyrrole peaks (δ ~6.5, 7.4 ppm)

and the disappearance of the methyl singlet.

In Vitro Kinase Assay (Generic Protocol for Azaindoles)
Objective: Determine IC₅₀ against ROCK1.

Preparation: Prepare 3x serial dilutions of the 4-fluoro-5-azaindole derivative in DMSO.

Reaction Mix: Combine Kinase (ROCK1, 5 nM), Substrate (S6 peptide, 2 µM), and ATP (at

K_m, ~10 µM) in assay buffer (HEPES pH 7.5, MgCl₂, DTT).

Initiation: Add compound solution (1% final DMSO). Incubate 60 min at RT.

Detection: Use ADP-Glo™ or similar luminescent assay.

Analysis: Fit data to a 4-parameter logistic equation.

Self-Validation Check: Z'-factor must be > 0.5. Reference inhibitor (e.g., Fasudil) must fall

within 3-fold of historical IC₅₀.

Part 4: Synthesis & SAR Workflow Visualization
This diagram details the workflow from the raw building block to the biologically active lead,

illustrating the critical decision point at the C4 position.
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Figure 2: Synthetic workflow for accessing and diversifying the 4-fluoro-5-azaindole scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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